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Compound of Interest

Compound Name: Cinnamyl Alcohol

Cat. No.: B047014 Get Quote

This technical guide provides a comprehensive overview of the solubility of cinnamyl alcohol
in various organic solvents. Designed for researchers, scientists, and professionals in drug

development, this document compiles quantitative solubility data, details common experimental

methodologies for solubility determination, and presents a logical workflow for solvent

selection.

Quantitative Solubility Data
Cinnamyl alcohol exhibits a wide range of solubility in organic solvents, influenced by factors

such as solvent polarity, temperature, and the solute's own structural characteristics, namely its

hydroxyl group and phenyl ring. The following tables summarize the available quantitative data

on the solubility of cinnamyl alcohol.

Table 1: Solubility of Cinnamyl Alcohol in Various Organic Solvents
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Solvent Solubility (g/L) Temperature (°C)

Ethanol 6214.16 Not Specified

Methanol 5553.89 Not Specified

Acetone 5512.12 Not Specified

Isopropanol 4618.51 Not Specified

n-Propanol 4445.92 Not Specified

Dimethylformamide (DMF) 4338.88 Not Specified

Acetonitrile 4100.83 Not Specified

Methyl Acetate 4020.18 Not Specified

Ethyl Acetate 3880.34 Not Specified

1,4-Dioxane 3751.3 Not Specified

Tetrahydrofuran (THF) 3367.81 Not Specified

2-Butanone 3398.51 Not Specified

n-Butanol 3200.97 Not Specified

Isobutanol 2539.95 Not Specified

Toluene 606.37 Not Specified

Dimethyl Sulfoxide (DMSO) ≥ 200,000 25

Water 2.33 Not Specified

Note: The data in the table above is compiled from various sources. The unspecified

temperatures are likely room temperature (approx. 20-25 °C). For precise applications,

experimental verification is recommended.

A detailed study has also measured the mole fraction solubility of trans-cinnamyl alcohol in
several pure solvents at various temperatures.[1][2][3] This data is crucial for applications

requiring precise concentration control, such as crystallization processes.[1][3]
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Table 2: Mole Fraction Solubility (x₁) of trans-Cinnamyl Alcohol in Pure Solvents at Various

Temperatures (253.15 K to 293.15 K)
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Note: The full dataset is available in the cited literature.[1][3] The solubility was found to

increase with increasing temperature in all tested solvents.[1][3][4]

Qualitative solubility assessments indicate that cinnamyl alcohol is "freely soluble" in alcohol

and diethyl ether, and soluble in dichloromethane.[5][6][7]
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Experimental Protocols for Solubility Determination
The quantitative determination of the solubility of a solid organic compound like cinnamyl
alcohol in an organic solvent can be achieved through several established methods. The

gravimetric method is a common and accurate approach.

Gravimetric Method

This method involves preparing a saturated solution at a constant temperature, separating the

solid and liquid phases, and then determining the mass of the solute dissolved in a known

mass of the solvent.

Materials and Apparatus:

Cinnamyl alcohol (solute)

Organic solvent of interest

Jacketed glass vessel with a stirrer

Thermostatic bath for temperature control

Analytical balance

Syringe with a filter (e.g., 0.45 µm PTFE)

Pre-weighed sample vials

Oven for drying

Procedure:

Temperature Control: The jacketed glass vessel is connected to a thermostatic bath to

maintain a constant and precise temperature throughout the experiment.

Preparation of Saturated Solution: An excess amount of cinnamyl alcohol is added to a

known mass of the organic solvent in the vessel.
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Equilibration: The mixture is stirred continuously for a sufficient period (e.g., 24 hours) to

ensure that equilibrium is reached and the solution is saturated.

Phase Separation: Once equilibrium is achieved, the stirring is stopped, and the solid solute

is allowed to settle.

Sampling: A sample of the clear supernatant (the saturated solution) is withdrawn using a

pre-heated or at-temperature syringe fitted with a filter to prevent any solid particles from

being collected.

Sample Weighing: The collected sample is immediately transferred to a pre-weighed, sealed

vial, and the total mass of the vial and the solution is recorded.

Solvent Evaporation: The solvent is then removed from the vial by evaporation, which can be

done at room temperature, in an oven at a temperature below the boiling point of the solute,

or under vacuum.

Mass of Solute Determination: After all the solvent has evaporated, the vial containing the

dry solute is weighed again. The mass of the dissolved cinnamyl alcohol is determined by

subtracting the initial mass of the empty vial.

Calculation of Solubility: The solubility can then be expressed in various units, such as grams

of solute per 100 g of solvent, grams per liter, or as a mole fraction.

Visualization of Methodologies
Solvent Selection Workflow

The selection of an appropriate solvent for a specific application involving cinnamyl alcohol is
a critical step. The following diagram illustrates a logical workflow for this process.
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Define Application Requirements
(e.g., Reaction, Crystallization, Formulation)
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Alcohol Concentration

Consult Solubility Data Tables
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Evaluate Solvent Properties
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(for reaction compatibility)

Consider Boiling Point
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Perform Small-Scale
Experimental Verification
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Caption: Workflow for Solvent Selection for Cinnamyl Alcohol.

Experimental Workflow for Solubility Determination (Gravimetric Method)
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The following diagram outlines the key steps in the gravimetric method for determining the

solubility of cinnamyl alcohol.

Add excess Cinnamyl Alcohol
to a known mass of solvent in a
temperature-controlled vessel

Stir for an extended period
to achieve equilibrium (saturation)

Stop stirring and allow
the solid to settle

Withdraw a sample of the clear
supernatant using a filtered syringe

Transfer the sample to a
pre-weighed vial and record the total mass

Evaporate the solvent completely

Weigh the vial with the
dry cinnamyl alcohol residue

Calculate Solubility

Click to download full resolution via product page

Caption: Gravimetric Method for Solubility Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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Contact
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